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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzaldehyde

Cat. No.: B111960 Get Quote

An In-depth Technical Guide to 2-Amino-4-fluorobenzaldehyde

This guide provides core technical data on 2-Amino-4-fluorobenzaldehyde, a chemical

compound relevant to researchers, scientists, and professionals in drug development.

Core Chemical Properties
2-Amino-4-fluorobenzaldehyde is a substituted aromatic aldehyde. Its fundamental molecular

properties are summarized below.

Property Value

Chemical Formula C7H6FNO[1][2]

Molecular Weight 139.13 g/mol [3][2]

CAS Number 152367-89-0[3][1]

Logical Relationship of Core Properties
The following diagram illustrates the direct relationship between the chemical's name and its

fundamental molecular properties.
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Caption: Relationship between chemical name, formula, and molecular weight.

Note: The provided search results did not contain specific experimental protocols or signaling

pathways involving 2-Amino-4-fluorobenzaldehyde for inclusion in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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